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Introduction

(+)-Menthol, a widely used monoterpene in pharmaceuticals, food, and cosmetics, faces a significant
challenge due to its inherently low water solubility (less than 0.05%) [1]. This limitation severely restricts
its application in aqueous-based formulations, such as oral sprays, mouthwashes, lotions, and non-alcoholic
beverages. Overcoming this poor solubility is crucial for enhancing its bioavailability and expanding its
therapeutic and commercial potential. This document details established and emerging methods to improve

the aqueous solubility of (+)-menthel, providing structured protocols and data analysis for researchers and

drug development professionals.

Summary of Solubility Enhancement Methods

The following table summarizes the core methodologies, their underlying principles, and key advantages.

Table 1: Overview of Methods to Improve (+)-Menthol Water Solubility

Reported
Method Principle Key Components Advantages Solubility
Outcome
Solubilizer | Formation of Tween-80, Ethanol Simple, safe, Clear,
Surfactant micelles that (trace) [1] scalable, suitable for homogeneous
Use encapsulate consumer products aqueous solution
menthol [1]
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Method

Solid
Dispersion

Structural
Modification

Solvent &
Thermal
Dilution

Principle

Dispersion of
drug in
hydrophilic
carrier to
increase
surface area

Chemical
alteration to
create more
hydrophilic
derivatives

Use of co-
solvent or heat
to facilitate
dissolution in
water

Key Components

Menthol (carrier),
Sulfamethoxazole
(model drug) [2]

Esterification (e.qg.,
glycosides) [3]

Ethanol (stock

solution) or Heated
Water (>40°C) [4]

Detailed Experimental Protocols

3.1. Protocol 1: Formulation of Aqueous Menthol Solution using Solubilizers

Advantages

Can simultaneously

improve solubility
and control drug
release

Can permanently
enhance properties
and introduce new
pharmacological
effects

Simple preparation
for research
applications (e.g.,
mouth rinses)

Reported
Solubility
Outcome

Controlled release
over 12-56 hours

[2]

Cooling intensity
enhanced by
~70% (for
glycoside) [3]

Effective for
creating
concentration-
matched solutions
(e.g., 0.01%, 0.1%)
[4]

This protocol is adapted from a patent for creating menthol-based aqueous products like oral sprays and

lotions [1].

1. Objective: To prepare a stable, clear aqueous solution of menthol with a final ethanol concentration below

1%.

2. Materials:

¢ (+)-Menthol

e Tween-80 (Polysorbate 80)
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e 95% Ethanol
e Distilled Water
e Active extracts or essences (as required by the final product)

3. Procedure:

Prepare Menthol Ethanolic Solution:
o Measure 100 mL of 95% ethanol.
o Add 50 grams of (+)-menthol to the ethanol.
o Under constant agitation, heat the mixture to 30°C until the menthol is fully dissolved [1].

Prepare Aqueous Solubilizer Solution:
o Measure 10 liters of distilled water.
o Under agitation, add 20 mL of Tween-80 to the water and mix until a homogeneous solution is
formed [1].
Combine Solutions:
o Slowly add the menthol ethanolic solution (from Step 1) into the aqueous Tween-80 solution

(from Step 2) under continuous agitation.
Add Optional Ingredients:
o Add other desired components (e.g., Honeysuckle flower extract at 5-12% or other active
ingredients and essences) and stir until a homogeneous solution is obtained [1].

Final Product:
o The resulting solution can be packaged into suitable containers (e.g., spray bottles for oral

spray).

4, Critical Parameters:

¢ Ethanol Concentration: The final concentration should be maintained between 0.5-1.0% [1].
 Tween-80 Concentration: The optimal concentration range is 0.2-0.6% [1].
¢ Menthol Concentration: The protocol is designed for a final menthol concentration of 0.5-1.0% [1].

The following workflow diagram illustrates this solubilizer-based process.
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Measure 100 mL 95% Ethanol Prepare 10L Distilled Water
Add 50g Menthol Add 20 mL Tween-80
Heat to 30°C with Agitation Mix to Homogeneous Solution

Menthol Solution ~Aqueous Phase

Slowly Combine Solutions
Under Continuous Agitation

:

Add Active Extracts/
Essences (Optional)

Final Aqueous Solution

Click to download full resolution via product page

3.2. Protocol 2: Preparation of Menthol Solid Dispersions for Drug Delivery

This protocol uses menthol as a hydrophilic carrier to enhance the solubility and control the release of a

poorly water-soluble drug, using sulfamethoxazole (SMX) as a model compound [2].

1. Objective: To create a solid dispersion of sulfamethoxazole using menthol as a carrier to improve SMX's

solubility and dissolution rate.

2. Materials:

e (+)-Menthol
¢ Sulfamethoxazole (SMX)
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Hydroxypropyl Methylcellulose (HPMC)
Sodium Carboxymethyl Cellulose (CMC)
Magnesium Stearate

Sucrose (cryoprotectant)
3. Procedure:

e Prepare Menthol Melt:
o Weigh menthol (within the range of 1g to 10g).
o Heat the menthol on a heated magnetic stirrer to 37 * 0.5°C until a liquid melt is formed [2].
e Incorporate Drug:
o Add 50 mg of SMX to the liquid menthol melt.
o Increase the temperature to 160 * 0.5°C with magnetic stirring at 300 rpm for approximately 30
minutes until a homogeneous mixture is formed [2].
¢ Lyophilization (Freeze-Drying):
o Add a 5% (w/w) concentration of sucrose as a cryoprotectant to the molten dispersion.
o Rapidly freeze the mixture at -80°C for 24 hours.
o Transfer the frozen product to a freeze-dryer and lyophilize for 48 hours to obtain a dry, porous
powder [2].
e Tablet Compression (Optional):
o Blend the lyophilized solid dispersion powder with HPMC (100 mg), CMC (12 mg), and
magnesium stearate (1 mg).
o Compress the mixture into matrix tablets using a tableting press at 5 tons of pressure [2].

4, Critical Parameters:

e Temperature Control: Precise temperature control during the melting and mixing phases is critical to
prevent degradation.

¢ Menthol-to-Drug Ratio: The ratio can be optimized. A study used a range from 1g:50mg to
10g:50mg [2].

¢ Lyophilization Cycle: The use of a cryoprotectant and the specified freeze-drying cycle are essential
to obtain a stable, amorphous solid dispersion with high porosity.

The workflow for creating solid dispersions is more complex, involving a heating and lyophilization step, as

shown below.

© 2026 Smolecule. All rights reserved. 5/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4508297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4508297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4508297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4508297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4508297/
https://www.smolecule.com/products/s1517591?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Weigh Menthol
(1-10 g)

:

Heat to 37°C
Form Liquid Melt

:

Add 50 mg SMX

:

Heat to 160°C
Stir at 300 rpm for 30 min

:

Add 5% (w/w) Sucrose
(Cryoprotectant)

l

Freeze at -80°C
for 24 hours

:

Lyophilize
for 48 hours

ablet Form

Blend with Excipients
(HPMC, CMC, Mg Stearate)

Tablet Form owder Form
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Methodology Comparison and Technical Data

Table 2: Comparative Analysis of Menthol Solution Preparation Methods for Research

Parameter Solvent Dilution Method [4] Thermal Dilution Method [4]

Principle Dissolution in ethanol followed by aqueous dilution Direct dissolution in heated water

| Procedure | 1. Create 5% menthol stock in ethanol. 2. Dilute with water to target concentration (e.g., 0.1%).
| 1. Heat deionized water to >40°C. 2. Add menthol crystals to target concentration (e.g., 0.01%). | | Key
Advantage | Takes advantage of menthol's high solubility in alcohol; stable stock solution. | Avoids use of an
organic solvent. | | Key Disadvantage | Introduces trace ethanol into final solution. | Relies on sustained
heat; potential for recrystallization upon cooling. | | Reported Perceptual Effect | Showed small to moderate

differences in thermal comfort/sensation over time [4]. | |

Discussion and Conclusion

The choice of solubility enhancement method depends heavily on the intended application.

e For consumer products like mouthwashes and sprays, the solubilizer method (Tween-80) is highly
effective, safe, and scalable [1].

¢ In pharmaceutical formulation, the solid dispersion technique showcases menthol's dual utility as
both a therapeutic agent and a functional excipient that can enhance the delivery of other drugs [2].
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e For basic research applications, such as studying the perceptual effects of menthol, both solvent
and thermal dilution methods are viable, though evidence suggests the dilution method can influence
the physiological and perceptual outcomes [4].

Conclusion: The limited water solubility of (+)-mentheol is no longer a prohibitive barrier to its application
in aqueous systems. The methods detailed herein provide researchers and product developers with proven,
practical pathways to overcome this challenge. Future work may focus on further refining these techniques,
exploring novel menthol derivatives with inherently greater hydrophilicity [3], and conducting

comprehensive in-vivo studies to validate the efficacy and safety of these formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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